Cas no 1782326-37-7 (O-2-(thian-3-yl)ethylhydroxylamine)

• Product Name: O-2-(thian-3-yl)ethylhydroxylamine
• CAS No: 1782326-37-7
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 6576858
• PubChem ID: 105431760
• Update Time: 2025-11-02

O-2-(thian-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(thian-3-yl)ethylhydroxylamine
• EN300-1998424
• O-[2-(thian-3-yl)ethyl]hydroxylamine
• 1782326-37-7

• Inchi： 1S/C7H15NOS/c8-9-4-3-7-2-1-5-10-6-7/h7H,1-6,8H2
• InChI Key： DPDQJDWRUNNRCL-UHFFFAOYSA-N
• SMILES： S1CCCC(CCON)C1

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on O-2-(thian-3-yl)ethylhydroxylamine

Comprehensive Overview of O-2-(thian-3-yl)ethylhydroxylamine (CAS No. 1782326-37-7): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, O-2-(thian-3-yl)ethylhydroxylamine (CAS No. 1782326-37-7) has emerged as a compound of significant interest due to its unique structural features and potential applications. This hydroxylamine derivative incorporates a thian-3-yl moiety, which contributes to its distinct reactivity and functional versatility. Researchers and industry professionals are increasingly exploring its role in drug discovery, bioconjugation, and material science, aligning with current trends in precision medicine and sustainable chemistry.

The molecular structure of O-2-(thian-3-yl)ethylhydroxylamine features a hydroxylamine group (-NHOH) linked to a thiane ring via an ethyl spacer. This configuration enables selective N-O bond cleavage and participation in click chemistry reactions, making it valuable for proteomics and biomarker labeling. Recent studies highlight its utility in synthesizing heterocyclic scaffolds, a hot topic in AI-driven drug design platforms. Its compatibility with bioorthogonal chemistry also positions it as a candidate for in vivo imaging probes, addressing the growing demand for non-invasive diagnostic tools.

From a synthetic perspective, CAS No. 1782326-37-7 is often prepared via reductive amination of thian-3-ylacetaldehyde or through nucleophilic substitution of protected hydroxylamine derivatives. Optimizing its yield and purity is a frequent search query among chemists, reflecting broader interests in green synthesis and atom economy. Notably, its stability under physiological pH conditions has spurred investigations into its use as a prodrug linker, particularly in antibody-drug conjugates (ADCs)—a trending area in oncology research.

Environmental and safety profiles of O-2-(thian-3-yl)ethylhydroxylamine are also under scrutiny, coinciding with global emphasis on ESG compliance in chemical manufacturing. While not classified as hazardous, its storage recommendations (e.g., inert atmosphere, low temperature) are commonly searched alongside terms like "scalable synthesis" and "structure-activity relationship (SAR)". These data points cater to both academic researchers and industrial formulators seeking SAFETY DATA SHEETS (SDS) compliance.

Market-wise, the compound’s relevance is amplified by its intersections with peptide therapeutics and small-molecule inhibitors. Patent analyses reveal its mention in applications targeting enzyme modulation, particularly kinases and deubiquitinases—areas dominating cancer immunotherapy discussions. Such connections make CAS 1782326-37-7 a recurring keyword in grant proposals and pharma R&D databases.

In conclusion, O-2-(thian-3-yl)ethylhydroxylamine exemplifies how niche chemical entities can drive innovation across multiple disciplines. Its adaptability to high-throughput screening and combinatorial chemistry workflows ensures sustained interest, while its mechanistic nuances continue to inspire computational chemistry models. As the scientific community prioritizes molecular diversity and targeted delivery systems, this compound’s trajectory remains one to watch.